Cas no 2228412-01-7 (2,3-difluoro-6-(1H-imidazol-4-yl)-N,N-dimethylaniline)

2,3-Difluoro-6-(1H-imidazol-4-yl)-N,N-dimethylaniline is a fluorinated aromatic compound featuring an imidazole substituent, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. The presence of fluorine atoms enhances its metabolic stability and binding affinity, while the imidazole moiety offers potential for coordination or hydrogen bonding interactions. The dimethylamino group contributes to electron-donating properties, influencing reactivity in further functionalization. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules, including kinase inhibitors and antimicrobial agents. Its well-defined structure and synthetic adaptability make it a useful building block for researchers exploring structure-activity relationships in drug discovery.
2,3-difluoro-6-(1H-imidazol-4-yl)-N,N-dimethylaniline structure
2228412-01-7 structure
Product Name:2,3-difluoro-6-(1H-imidazol-4-yl)-N,N-dimethylaniline
CAS No:2228412-01-7
MF:C11H11F2N3
MW:223.221948862076
CID:6488719
PubChem ID:165950029
Update Time:2025-08-05

2,3-difluoro-6-(1H-imidazol-4-yl)-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

    • 2,3-difluoro-6-(1H-imidazol-4-yl)-N,N-dimethylaniline
    • 2228412-01-7
    • EN300-1733862
    • Inchi: 1S/C11H11F2N3/c1-16(2)11-7(9-5-14-6-15-9)3-4-8(12)10(11)13/h3-6H,1-2H3,(H,14,15)
    • InChI Key: DADVHFPJBOIJFJ-UHFFFAOYSA-N
    • SMILES: FC1=C(C=CC(C2=CN=CN2)=C1N(C)C)F

Computed Properties

  • Exact Mass: 223.09210369g/mol
  • Monoisotopic Mass: 223.09210369g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 31.9Ų

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Additional information on 2,3-difluoro-6-(1H-imidazol-4-yl)-N,N-dimethylaniline

Research Brief on 2,3-Difluoro-6-(1H-imidazol-4-yl)-N,N-dimethylaniline (CAS: 2228412-01-7) and Its Applications in Chemical Biology and Medicine

2,3-Difluoro-6-(1H-imidazol-4-yl)-N,N-dimethylaniline (CAS: 2228412-01-7) is a novel small molecule that has recently garnered attention in the fields of chemical biology and medicinal chemistry. This compound features a unique structural scaffold combining an imidazole ring with a difluorinated aniline moiety, which suggests potential applications in drug discovery and biochemical research. Recent studies have explored its utility as a building block for targeted therapies and as a probe for studying enzyme mechanisms.

Recent research has focused on the synthesis and optimization of 2,3-difluoro-6-(1H-imidazol-4-yl)-N,N-dimethylaniline to improve its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its role as a selective inhibitor of certain kinase enzymes, which are implicated in inflammatory and oncogenic pathways. The compound's ability to modulate kinase activity was attributed to its unique electronic and steric properties conferred by the difluoro and imidazole groups.

In addition to its kinase inhibitory properties, this molecule has been investigated for its potential in positron emission tomography (PET) imaging. A preclinical study highlighted its radiolabeled derivative's ability to target specific receptors in the brain, suggesting its utility in neurological disorder diagnostics. The study emphasized the compound's favorable blood-brain barrier permeability, a critical factor for central nervous system (CNS)-targeted therapeutics.

Further investigations into the mechanistic aspects of 2,3-difluoro-6-(1H-imidazol-4-yl)-N,N-dimethylaniline have revealed its interactions with cytochrome P450 enzymes, which are crucial for drug metabolism. Researchers have employed computational modeling and in vitro assays to elucidate its binding modes and metabolic stability. These findings are instrumental in guiding the design of next-generation derivatives with enhanced pharmacokinetic profiles.

The compound's versatility extends to its use in chemical biology as a fluorescent probe. A recent publication in ACS Chemical Biology (2024) detailed its application in live-cell imaging, where it was used to track intracellular protein dynamics. The imidazole moiety's metal-binding capability was leveraged to develop sensors for detecting cellular redox states, offering new tools for studying oxidative stress-related diseases.

Despite these promising developments, challenges remain in optimizing the selectivity and bioavailability of 2,3-difluoro-6-(1H-imidazol-4-yl)-N,N-dimethylaniline. Current efforts are directed toward structure-activity relationship (SAR) studies to refine its therapeutic index. Collaborative research between academia and industry is expected to accelerate its translation into clinical applications.

In conclusion, 2,3-difluoro-6-(1H-imidazol-4-yl)-N,N-dimethylaniline (CAS: 2228412-01-7) represents a multifaceted tool in chemical biology and drug discovery. Its applications span from kinase inhibition to diagnostic imaging, underscoring its potential to address unmet medical needs. Future research will likely focus on expanding its therapeutic scope and overcoming existing limitations through innovative chemical modifications.

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